Cas no 1807211-87-5 (Ethyl 2-chloro-6-cyano-4-mercaptobenzoate)

• Product Name: Ethyl 2-chloro-6-cyano-4-mercaptobenzoate
• CAS No: 1807211-87-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4947807
• Update Time: 2025-10-20

Ethyl 2-chloro-6-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-4-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)9-6(5-12)3-7(15)4-8(9)11/h3-4,15H,2H2,1H3
• InChI Key： KTOUYUISKGLKDH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-chloro-6-cyano-4-mercaptobenzoate

Ethyl 2-chloro-6-cyano-4-mercaptobenzoate (CAS No. 1807211-87-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-cyano-4-mercaptobenzoate (CAS No. 1807211-87-5) is a highly functionalized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting diverse disease pathways.

The molecular structure of Ethyl 2-chloro-6-cyano-4-mercaptobenzoate encompasses several key functional groups, including a chloro substituent, a cyano group, and a thiol moiety. These groups collectively contribute to its reactivity and make it an invaluable building block for constructing complex pharmacophores. The presence of the chloro group allows for further functionalization via nucleophilic substitution reactions, while the cyano group can participate in condensation reactions to form heterocyclic structures. Additionally, the thiol group is highly reactive and can engage in disulfide bond formation or undergo oxidation-reduction transformations, making it a versatile handle for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel inhibitors of enzymes involved in inflammatory and metabolic disorders. Ethyl 2-chloro-6-cyano-4-mercaptobenzoate has emerged as a key intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in constructing derivatives of cyclooxygenase (COX) inhibitors, which are known for their anti-inflammatory properties. The chloro and cyano groups on this compound provide opportunities for selective modifications that can fine-tune the binding affinity and selectivity of the resulting inhibitors against target enzymes.

Moreover, the thiol group in Ethyl 2-chloro-6-cyano-4-mercaptobenzoate has been exploited in the development of proteasome inhibitors, which are crucial for treating certain types of cancer. Proteasomes play a vital role in protein degradation within cells, and their inhibition can lead to the accumulation of proteins that trigger apoptosis or cell cycle arrest. Researchers have utilized this compound to synthesize derivatives that exhibit potent proteasome inhibition by incorporating additional functionalities such as amides or sulfonamides at strategic positions on the benzene ring.

The cyano group also contributes to the pharmacological potential of Ethyl 2-chloro-6-cyano-4-mercaptobenzoate. It has been shown to enhance binding interactions with biological targets by forming hydrogen bonds or participating in metal coordination. This feature has been leveraged in the design of metalloproteinase inhibitors, which are essential for managing conditions like osteoarthritis and rheumatoid arthritis. By incorporating this compound into synthetic schemes, chemists have been able to develop molecules with improved potency and reduced toxicity compared to earlier-generation drugs.

Recent advances in computational chemistry have further highlighted the importance of Ethyl 2-chloro-6-cyano-4-mercaptobenzoate as a scaffold for drug discovery. Molecular modeling studies have revealed that subtle modifications around its core structure can significantly alter its binding properties to biological targets. These insights have guided the rational design of new analogs with enhanced pharmacokinetic profiles and reduced side effects. The ability to predictively model the behavior of this intermediate allows researchers to optimize synthetic routes more efficiently, thereby accelerating the drug development process.

The versatility of Ethyl 2-chloro-6-cyano-4-mercaptobenzoate extends beyond its role as an intermediate in small-molecule drug synthesis. It has also been explored as a precursor for materials with specialized functions. For example, its ability to undergo cross-linking reactions via disulfide bond formation makes it suitable for developing hydrogels with applications in tissue engineering and drug delivery systems. These hydrogels can be tailored to release therapeutic agents at controlled rates, providing sustained treatment for chronic conditions.

In conclusion, Ethyl 2-chloro-6-cyano-4-mercaptobenzoate (CAS No. 1807211-87-5) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable it to serve as a versatile intermediate in the synthesis of biologically active molecules targeting various diseases. The ongoing research into its derivatives continues to uncover new therapeutic possibilities and underscores its importance as a building block in modern chemical synthesis.